The Genesis of a Genotoxic Impurity: A Technical Guide to the Formation of N-Nitrosometoprolol
The Genesis of a Genotoxic Impurity: A Technical Guide to the Formation of N-Nitrosometoprolol
For Immediate Release
This whitepaper provides an in-depth technical examination of the formation mechanism of N-Nitrosometoprolol, a nitrosamine impurity of the widely prescribed beta-blocker, Metoprolol. This guide is intended for researchers, scientists, and drug development professionals engaged in the study and control of pharmaceutical impurities. We will delve into the core chemical processes, influencing factors, and analytical methodologies pertinent to the formation of this genotoxic compound.
Executive Summary
N-Nitrosometoprolol (NO-Metoprolol) is a nitrosamine impurity that can form during the synthesis, formulation, or storage of Metoprolol-containing drug products. Its presence, even at trace levels, is a significant concern due to the classification of nitrosamines as probable human carcinogens. The formation of NO-Metoprolol arises from the reaction of the secondary amine moiety of the Metoprolol molecule with a nitrosating agent. This reaction is significantly influenced by environmental and process conditions, primarily pH, temperature, and the concentration of reactants. Understanding the kinetics and mechanisms of this formation is paramount for developing effective control and mitigation strategies in the pharmaceutical industry.
The Chemical Pathway: Nitrosation of a Secondary Amine
The formation of N-Nitrosometoprolol is a classic example of the nitrosation of a secondary amine. Metoprolol, possessing a secondary isopropylamine group, is susceptible to reaction with various nitrosating agents. The most common and well-studied pathway involves the use of nitrous acid (HNO₂), which is typically formed in situ from a nitrite salt (e.g., sodium nitrite, NaNO₂) under acidic conditions.[1]
The fundamental reaction mechanism can be summarized in the following steps:
-
Formation of the Nitrosating Agent: In an acidic aqueous environment, nitrite ions (NO₂⁻) are protonated to form nitrous acid (HNO₂).
-
Generation of the Nitrosonium Ion: Nitrous acid can be further protonated and subsequently lose a water molecule to form the highly reactive nitrosonium ion (NO⁺), which acts as the primary electrophile in the nitrosation reaction.
-
Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the secondary amine in Metoprolol acts as a nucleophile, attacking the electrophilic nitrosonium ion.
-
Deprotonation: The resulting intermediate is then deprotonated, typically by a water molecule, to yield the stable N-nitrosamine, N-Nitrosometoprolol.
Caption: Formation pathway of N-Nitrosometoprolol from Metoprolol.
Quantitative Analysis of Formation Kinetics
While specific kinetic studies detailing the rate constants and activation energy for the formation of N-Nitrosometoprolol are not extensively available in the public domain, the general kinetics of nitrosation of secondary amines are well-established. The rate of formation is typically found to be first order with respect to the amine and second order with respect to nitrous acid.
Factors Influencing Reaction Rate and Yield:
-
pH: The rate of nitrosation is highly dependent on the pH of the reaction medium. The optimal pH for the formation of N-nitrosamines from secondary amines is generally in the acidic range of 2.5 to 3.4.[2] This is a result of a trade-off: lower pH increases the concentration of the active nitrosating species (N₂O₃, formed from the dimerization of protonated nitrous acid), but it also increases the protonation of the secondary amine, reducing its nucleophilicity.
-
Temperature: An increase in temperature generally accelerates the rate of N-Nitrosometoprolol formation. Studies on other nitrosamines have shown a significant increase in formation with rising temperatures.[3][4][5]
-
Nitrite Concentration: The yield of N-Nitrosometoprolol is directly influenced by the concentration of the nitrosating agent. Higher concentrations of nitrite lead to a greater formation of the nitrosamine impurity.
Table 1: Factors Affecting N-Nitrosometoprolol Formation
| Parameter | Effect on Formation Rate/Yield | Optimal Conditions for Formation |
| pH | Rate is maximal in the acidic range. | pH 2.5 - 3.4 |
| Temperature | Rate increases with increasing temperature. | Elevated temperatures |
| Metoprolol Concentration | Yield increases with increasing concentration. | Higher concentrations |
| Nitrite Concentration | Yield increases with increasing concentration. | Higher concentrations |
Experimental Protocols
This section outlines a general protocol for the synthesis of N-Nitrosometoprolol and the analytical methods for its quantification, based on available literature.
Synthesis of N-Nitrosometoprolol
A study by Robbiano et al. (1991) describes the synthesis of N-nitroso derivatives of several beta-blockers, including metoprolol.
Materials:
-
Metoprolol
-
Sodium Nitrite (NaNO₂)
-
Hydrochloric Acid (HCl)
-
Chloroform
-
Sodium Sulfate (Na₂SO₄)
-
Silica Gel (for column chromatography if necessary)
-
Ethyl Acetate (for crystallization)
Procedure:
-
Dissolve Metoprolol in a suitable volume of hydrochloric acid solution.
-
Cool the solution in an ice bath.
-
Add a solution of sodium nitrite in water dropwise to the cooled Metoprolol solution while stirring.
-
Continue stirring the reaction mixture for a specified period (e.g., 1-2 hours) at a controlled temperature (e.g., 0-5 °C).
-
Extract the reaction mixture several times with chloroform.
-
Pool the organic phases and dry them over anhydrous sodium sulfate.
-
Evaporate the solvent under reduced pressure to obtain the crude N-Nitrosometoprolol.
-
The crude product can be purified by crystallization from a suitable solvent (e.g., ethyl acetate) or by silica gel column chromatography.
Under these conditions, a yield of 90% of N-Nitrosometoprolol as a pale yellow oil has been reported.
World Health Organization (WHO) Recommended Conditions for Nitrosation Studies:
For standardized in vitro nitrosation studies, the WHO recommends the following conditions:
-
Drug concentration: 10 mM
-
Nitrite concentration: 40 mM
-
Reaction temperature: 37 °C
-
Reaction time: 1 hour
-
pH: 3-4
Analytical Quantification of N-Nitrosometoprolol
Accurate and sensitive analytical methods are crucial for the detection and quantification of N-Nitrosometoprolol in active pharmaceutical ingredients (APIs) and drug products. High-Performance Liquid Chromatography (HPLC) coupled with either Ultraviolet (UV) or Mass Spectrometry (MS) detection is commonly employed.
Table 2: Analytical Methods for N-Nitrosometoprolol Quantification
| Method | Column | Mobile Phase | Detection | Limit of Quantification (LOQ) |
| UHPLC-MS/MS | Acquity HSS T3 (3.0 × 100 mm, 1.8 μm) | Gradient of 0.1% Formic Acid in Water and Methanol or Acetonitrile | Electrospray Ionization (ESI) - Tandem Mass Spectrometry (MS/MS) | 2-20 ppb |
| HPLC-UV | Inertsil ODS 3V (250mm × 4.6mm, 5.0µm) | Water:Methanol (60:40) | UV at 230 nm | Not specified for NO-Metoprolol |
Sample Preparation for Analysis:
-
API: Accurately weigh the Metoprolol API and dissolve it in a suitable diluent (e.g., methanol, water, or mobile phase) to a known concentration.
-
Tablets: Weigh and crush a representative number of tablets. Extract the powder with a suitable solvent, sonicate to ensure complete dissolution of the analyte, and then filter to remove insoluble excipients.
-
Dilute the resulting solution to a concentration within the calibration range of the analytical method.
Caption: General experimental workflow for synthesis and analysis.
Logical Relationships and Influencing Factors
The formation of N-Nitrosometoprolol is a multifactorial process where the interplay of chemical and physical parameters dictates the final concentration of the impurity. The following diagram illustrates the key logical relationships.
Caption: Key factors influencing N-Nitrosometoprolol formation.
Conclusion and Mitigation Strategies
The formation of N-Nitrosometoprolol is a well-understood chemical process governed by fundamental principles of organic chemistry. The key to controlling this impurity lies in a thorough understanding of its formation mechanism and the factors that promote it. Based on the data presented, the following mitigation strategies are recommended:
-
Control of Raw Materials: Rigorous testing of starting materials and excipients for nitrite and other potential nitrosating agents is essential.
-
Process Optimization: Manufacturing processes should be designed to avoid conditions that favor nitrosation, such as highly acidic environments and elevated temperatures, especially in the presence of nitrite sources.
-
pH Control: Maintaining a pH outside the optimal range for nitrosation (pH 2.5-3.4) can significantly reduce the rate of formation.
-
Use of Inhibitors: The addition of antioxidants, such as ascorbic acid (Vitamin C), has been shown to inhibit the formation of N-nitrosamines by scavenging nitrosating agents.
-
Appropriate Storage Conditions: Storing both the API and the final drug product under controlled conditions of temperature and humidity can minimize the potential for impurity formation over the product's shelf life.
By implementing these strategies, pharmaceutical manufacturers can effectively minimize the risk of N-Nitrosometoprolol formation, ensuring the safety and quality of Metoprolol-containing medicines for patients worldwide.
References
- 1. Formation of the N-nitroso derivatives of six beta-adrenergic-blocking agents and their genotoxic effects in rat and human hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. freethinktech.com [freethinktech.com]
- 3. researchgate.net [researchgate.net]
- 4. digicomst.ie [digicomst.ie]
- 5. researchgate.net [researchgate.net]
